5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(furan-2-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H23N5O2S/c1-15-22-21-26(23-15)20(27)19(29-21)18(17-8-5-13-28-17)25-11-9-24(10-12-25)14-16-6-3-2-4-7-16/h2-8,13,18,27H,9-12,14H2,1H3
• InChI Key: XBYQNPDQLZDCEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CO3)N4CCN(CC4)CC5=CC=CC=C5)O
• Molecular Formula: C21H23N5O2S
• Molecular Weight: 409.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of reductive amination, a common method in organic chemistry. This process involves the reaction of a primary or secondary amine with a carbonyl compound, followed by reduction. In the case of similar compounds, the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol has been reported.

Scientific Research Applications

Antibacterial and Antifungal Activity

• Synthesis and Biological Study : Compounds similar to 5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol have been synthesized and shown to have antibacterial and antifungal activities against various microorganisms (Patel, Patel, & Shah, 2015).
• Antimicrobial Activities : Several studies have reported the synthesis of novel 1,2,4-triazole derivatives, showing significant antimicrobial activities against test microorganisms, indicating potential applications in treating bacterial and fungal infections (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007); (Al‐Azmi & Mahmoud, 2020).

Anti-HIV and Antiviral Properties

• HIV Inhibition Studies : Derivatives of 1,2,4-triazoles, similar to the compound , have shown promising results as inhibitors of HIV-1 and HIV-2 replication in MT-4 cells, suggesting potential applications in antiviral therapy (Khan, Hameed, Al-Masoudi, Abdul-Reda, & Simpson, 2014).

Cancer Research Applications

• Evaluation Against Cancer Cell Lines : Some synthesized 1,2,4-triazole derivatives have been evaluated for their cytotoxic activity against human cancer cell lines, offering potential applications in cancer research and therapy (Badr & Barwa, 2011).

Analgesic Properties

• Analgesic Activity Studies : Research has been conducted on the synthesis and evaluation of novel 1,2,4-triazole derivatives for their potential analgesic activities, which could be relevant in pain management and pharmaceutical development (Ravindra, Vagdevi, & Vaidya, 2008).